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Propyl Pyruvate: Chemical and Application
Profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Propyl pyruvate

CAS No.: 20279-43-0

Cat. No.: S1906458

Table 1: Chemical and Regulatory Identity of Propyl Pyruvate

Property Description

CAS Number 20279-43-0 [1]

FEMA Number 4484 [1]

Molecular Formula CgH1003 [1]

Molecular Weight 130.14 g/mol [1]

IUPAC Name Propyl 2-oxopropanoate [1]

Regulatory Status "No longer provide for the use of these seven synthetic flavoring
(FDA) substances" [1]

Table 2: Organoleptic and Physical Properties

Property Value / Description

Organoleptic Properties Odor: Sweet, caramellic, floral at 100% [1].
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Property

Physical State

Boiling Point

Flash Point

Specific Gravity

Refractive Index

Estimated Water Solubility

Value |/ Description

Colorless to pale yellow clear liquid [1].

168°C - 169°C @ 760 mmHg [1]

61.1°C (TCC) [1]

1.012 - 1.020 @ 20°C [1]

1.406 - 1.414 @ 20°C [1]

87,370 mg/L @ 25°C [1]

Table 3: Usage Levels in Food Categories (FEMA GRAS)

This table summarizes the use levels for propyl pyruvate based on the judgments of the FEMA Expert Panel

[1].

Food Category Average Usual PPM Average Maximum PPM
Baked Goods 1.00 5.00
Cheese 1.00 5.00
Fats & Oils 1.00 5.00
Milk Products 1.00 5.00
Snack Foods 1.00 5.00

General Framework for Flavoring Agent Safety

Assessment

While specific toxicology data for propyl pyruvate was not found, the general process for evaluating

flavoring agents involves several key steps [2].
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Protocol 1: Analytical Methods for Identity and Purity This general protocol can be adapted for quality

control of propyl pyruvate.

¢ 1.1 Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

o Purpose: To confirm the identity and quantify the purity of the propyl pyruvate sample.
o Method:
= Column: Use a standard non-polar to mid-polar capillary column (e.g., DB-5ms, 30m x
0.25mm ID, 0.25um film).
= Carrier Gas: Helium at a constant flow of 1.0 mL/min.
= Injector: Set to 250°C in split mode (split ratio 10:1 to 50:1).
= Oven Program: Initial temperature 40°C (hold 2 min), ramp to 240°C at 10°C/min, hold
for 5 min.
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= Detection: Mass Spectrometer with electron ionization (El) at 70 eV; scan range m/z 40-
300.
o Identification: Compare the retention time and mass spectrum of the sample against an
authentic reference standard of propyl pyruvate.

¢ 1.2 Determination of Physical Constants

o Refractive Index: Measure using a refractometer at 20°C and compare to the reference range
of 1.406 to 1.414 [1].

o Specific Gravity: Measure using a pycnometer at 20°C and compare to the reference range of
1.012 to 1.020 [1].

Key Considerations for Researchers

¢ Regulatory Status: The most critical finding is the FDA statement that it no longer provides for the
use of propyl pyruvate [1]. Any intended use in food products in the US would require a rigorous
review and potentially a new regulatory submission.

¢ Limited Safety Data: The provided search results lack specific toxicology citations (e.g., oral, dermal,
inhalation toxicity) for propyl pyruvate. A thorough safety assessment would require generating or
sourcing this data.

e Application Level Guidance: The FEMA GRAS use levels provide a starting point for formulation [1].
Product-specific stability and sensory testing under intended use conditions are essential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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